Cas no 21943-50-0 (2-bromocyclopentan-1-one)

• Product Name: 2-bromocyclopentan-1-one
• CAS No: 21943-50-0
• MF: C₅H₇BrO
• MW: 163.012480974197
• MDL: MFCD11109944
• CID: 290772
• PubChem ID: 9855563
• Update Time: 2025-11-07

2-bromocyclopentan-1-one Chemical and Physical Properties

Names and Identifiers

• Cyclopentanone, 2-bromo-
• 2-Bromo cyclopentanone
• 2-bromocyclopentan-1-one
• 2-bromanylcyclopentan-1-one
• 2-bromo-1-cyclopentanone
• Cyclopentanone,2-bromo
• 2-Bromocyclopentanone, 4% in hexane (wt/vol)
• FT-0648065
• A815771
• SCHEMBL2342739
• CS-0197843
• MFCD11109944
• 2-bromo-cyclopentanone
• KZBPPOPPFUDSOP-UHFFFAOYSA-N
• WAA94350
• AM20090204
• 21943-50-0
• AS-30914
• SB13877
• AC-22966
• 2-BROMOCYCLOPENTANONE
• SY282829
• EN300-157178
• ( inverted exclamation markA)-3-Benzyloxy-12-propanediol
• DTXSID20431812
• a-bromocyclopentanone
• AKOS011021289
• 1056477-06-5
• DB-338240

• MDL： MFCD11109944
• Inchi： 1S/C5H7BrO/c6-4-2-1-3-5(4)7/h4H,1-3H2
• InChI Key： KZBPPOPPFUDSOP-UHFFFAOYSA-N
• SMILES： BrC1C(CCC1)=O

Computed Properties

• Exact Mass: 161.96800
• Monoisotopic Mass: 161.96803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 90.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 1.50290

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-bromocyclopentan-1-one

Market Research and Analysis Report on 2-Bromocyclopentan-1-One (CAS No. 21943-50-0)

2-Bromocyclopentan-1-one, with the CAS number 21943-50-0, is a significant compound in the field of organic chemistry and has garnered attention due to its potential applications in drug discovery and chemical synthesis. This report aims to provide an in-depth analysis of the current market landscape, research advancements, and future prospects of this compound.

The compound 2-bromocyclopentan-1-one is a brominated cyclic ketone, which makes it a valuable intermediate in organic synthesis. Its structure facilitates various chemical transformations, making it a versatile building block for the synthesis of complex molecules. Recent studies have highlighted its role in the development of bioactive compounds, particularly in the context of medicinal chemistry.

Market demand for 2-bromocyclopentan-1-one is driven by its applications in academic research, pharmaceutical development, and industrial synthesis. The global market for such specialty chemicals is growing steadily, fueled by increasing investments in drug discovery and the need for novel chemical entities.

Research on 2-bromocyclopentan-1-one has focused on its synthetic utility, biological activity, and scalability. Recent publications have demonstrated its use as a key intermediate in the synthesis of macrocyclic compounds and bioactive agents. Additionally, studies on its reactivity under various reaction conditions have provided insights into optimizing synthetic pathways.

The supply chain for 2-bromocyclopentan-1-one involves several global suppliers catering to both academic and industrial needs. Key players in the market are focusing on improving production efficiency and ensuring high-quality standards to meet the increasing demand from diverse sectors.

In conclusion, 2-bromocyclopentan-1-one (CAS No. 21943-50-0) holds significant promise as a versatile chemical entity with broad applications across multiple domains. As research continues to uncover new potentials for this compound, its market presence is expected to grow further, driven by innovation and increasing demand from both academic and industrial sectors.